molecular formula C14H26O4 B1596041 Mono(2-ethylhexyl) adipate CAS No. 4337-65-9

Mono(2-ethylhexyl) adipate

Cat. No. B1596041
CAS RN: 4337-65-9
M. Wt: 258.35 g/mol
InChI Key: MBGYSHXGENGTBP-UHFFFAOYSA-N
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Description

Mono(2-ethylhexyl) adipate (MEA) is an ester used in the manufacturing of materials such as rubber, plastics, and pharmaceuticals. It is a clear, colorless liquid with a faint odor, soluble in water, and has a low viscosity. It is also used as a plasticizer in polyvinyl chloride (PVC) products, and as a solvent in paints, varnishes, and printing inks .


Synthesis Analysis

A gas chromatography-mass spectrometry (GC–MS) method has been developed to determine polar and thermally unstable phthalate metabolites, including Mono (2-ethylhexyl) adipate . The method allows for the separation of monophthalates without a derivatization step and any additional equipment or special injection port .


Molecular Structure Analysis

Mono(2-ethylhexyl) adipate has a molecular formula of C14H26O4 . It is an ester, which is a class of compounds produced by the reaction between acids and alcohols .


Chemical Reactions Analysis

As an ester, Mono(2-ethylhexyl) adipate reacts with acids to liberate heat along with alcohols and acids . Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . Heat is also generated by the interaction of esters with caustic solutions .


Physical And Chemical Properties Analysis

Mono(2-ethylhexyl) adipate is a clear, slightly yellow liquid . It is insoluble in water . It is probably combustible .

Scientific Research Applications

1. Biomonitoring and Metabolism Studies:

  • Mono(2-ethylhexyl) adipate (MEHA), a metabolite of di-2-ethylhexyl adipate (DEHA), is identified as a biomarker in human biomonitoring applications. It is studied for its metabolism and excretion patterns in humans and animals (Silva et al., 2013).
  • Research has been conducted to synthesize deutero-labelled DEHA and MEHA for use in human dosing studies, highlighting its application in metabolic studies (Moore, 1992).

2. Toxicology and Exposure Assessment:

  • MEHA's role in the biodegradation of DEHA and its accumulation as a more toxic metabolite than the parent compound is explored. This research is crucial for understanding the environmental impact and toxicity of plasticizers (Grochowalski et al., 2007).
  • Studies on the toxicity and carcinogenicity of DEHA and its metabolites, including MEHA, in animal models contribute to risk assessment and regulatory decisions about plasticizers' use (National Toxicology Program, 1982).

3. Environmental and Analytical Chemistry:

  • The development of analytical methods for detecting MEHA and other metabolites of alternative plasticizers in biological samples like urine and serum is crucial for monitoring human exposure to these substances (Béen et al., 2019).
  • MEHA's degradation patterns and the influence of surfactants on its biodegradation by Bacillus subtilis offer insights into environmental remediation strategies for plasticizer pollutants (Nalli et al., 2006).

Mechanism of Action

Mono(2-ethylhexyl) adipate can damage the thyroid tissue and disrupt its function . After entering the human body, it is rapidly converted to mono (2-ethylhexyl) phthalate (MEHP) with greater toxicity . The exact mechanisms remain unclear, but it is suggested that it influences bioenergetics and adipokine network mainly via PPARγ .

Safety and Hazards

Mono(2-ethylhexyl) adipate is an ester and can react with acids to liberate heat along with alcohols and acids . Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . It should be stored away from sources of ignition .

properties

IUPAC Name

6-(2-ethylhexoxy)-6-oxohexanoic acid
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InChI

InChI=1S/C14H26O4/c1-3-5-8-12(4-2)11-18-14(17)10-7-6-9-13(15)16/h12H,3-11H2,1-2H3,(H,15,16)
Source PubChem
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InChI Key

MBGYSHXGENGTBP-UHFFFAOYSA-N
Source PubChem
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Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(CC)COC(=O)CCCCC(=O)O
Source PubChem
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Description Data deposited in or computed by PubChem

Molecular Formula

C14H26O4
Record name MONO(2-ETHYLHEXYL) ADIPATE
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DSSTOX Substance ID

DTXSID3025679
Record name Mono(2-ethylhexyl) adipate
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Molecular Weight

258.35 g/mol
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Physical Description

Mono(2-ethylhexyl) adipate is a clear thick slightly yellow liquid. (NTP, 1992), Clear slightly yellow liquid; [CAMEO]
Record name MONO(2-ETHYLHEXYL) ADIPATE
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Record name Mono(2-ethylhexyl) adipate
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Flash Point

greater than 200 °F (NTP, 1992)
Record name MONO(2-ETHYLHEXYL) ADIPATE
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Solubility

less than 1 mg/mL at 70 °F (NTP, 1992)
Record name MONO(2-ETHYLHEXYL) ADIPATE
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Product Name

Mono(2-ethylhexyl) adipate

CAS RN

4337-65-9
Record name MONO(2-ETHYLHEXYL) ADIPATE
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Record name Mono-2-ethylhexyl adipate
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Record name 2-Ethylhexyl adipate
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Record name Mono(2-ethylhexyl) adipate
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Record name 2-ethylhexyl hydrogen adipate
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Record name 2-ETHYLHEXYL ADIPATE
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Retrosynthesis Analysis

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Min. plausibility 0.01
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Feasible Synthetic Routes

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